7-Chloro-2,6-naphthyridin-1(2H)-one

• IUPAC Name: 7-chloro-2H-2,6-naphthyridin-1-one
• InChI: InChI=1S/C8H5ClN2O/c9-7-3-6-5(4-11-7)1-2-10-8(6)12/h1-4H,(H,10,12)
• InChI Key: LWBOYUZYAWEGJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C2=CC(=NC=C21)Cl
• Molecular Formula: C8H5ClN2O
• Molecular Weight: 180.59 g/mol
• CAS RN: 1393568-79-0

Description

7-Chloro-2,6-naphthyridin-1(2H)-one, also known as 7-chloronaphthyridin-2-one, is a heterocyclic compound that is widely used in scientific research. It is a versatile molecule that can be used as a building block for the synthesis of various compounds and as a reagent for various reactions. This compound is also known for its potential therapeutic applications, as it has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 7-chloro-2,6-naphthyridin-1(2H)-one is not yet fully understood. However, it is believed that the compound binds to certain proteins in the body, which then triggers a cascade of biochemical reactions. These reactions are thought to be responsible for the compound's various biochemical and physiological effects.
Biochemical and Physiological Effects
7-Chloro-2,6-naphthyridin-1(2H)-one has been found to have a range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, it has been found to have anti-viral, anti-bacterial, and anti-fungal effects. It has also been found to have an effect on the immune system, as it has been found to have immunomodulatory effects.

Advantages and Limitations for Lab Experiments

7-Chloro-2,6-naphthyridin-1(2H)-one is a versatile compound that can be used in a variety of lab experiments. It is relatively stable, with a shelf life of up to two years. In addition, it is relatively easy to synthesize and can be used in a variety of different reactions. The main disadvantage of using this compound in lab experiments is that it is relatively expensive.

Future Directions

The potential applications of 7-chloro-2,6-naphthyridin-1(2H)-one are still being explored. Future research could focus on developing new synthesis methods or exploring new therapeutic applications. Additionally, further research could be done to better understand the mechanism of action of this compound, as well as its biochemical and physiological effects. Finally, research could be done to explore the potential toxicity of this compound, as well as its potential interactions with other drugs or compounds.

Synthesis Methods

7-Chloro-2,6-naphthyridin-1(2H)-one can be synthesized using a variety of methods. The most common method is the reaction of 2,6-dichloronaphthyridin-1(2H)-one with sodium hydroxide in an aqueous medium. The reaction takes place at room temperature and yields a product with a yield of up to 99%. Other methods of synthesis include the reaction of 2,6-dichloronaphthyridin-1(2H)-one with sodium hydroxide in an organic medium, the reaction of 2,6-dichloronaphthyridin-1(2H)-one with potassium hydroxide in an aqueous medium, and the reaction of 2,6-dichloronaphthyridin-1(2H)-one with potassium hydroxide in an organic medium.

Scientific Research Applications

7-Chloro-2,6-naphthyridin-1(2H)-one is widely used in scientific research due to its versatility. It is used as a building block for the synthesis of various compounds, as a reagent for various reactions, and as a starting material for the synthesis of a variety of heterocyclic compounds. It has also been used in the synthesis of a number of drugs, such as the anti-inflammatory drug indomethacin and the antifungal drug clotrimazole. In addition, it has been used in the synthesis of a variety of other compounds, such as the anti-tumor agent 7-chloro-2,6-naphthyridin-1(2H)-one-4-carboxylic acid.